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Compound of Interest

Compound Name: STL427944

Cat. No.: B15587341 Get Quote

Essential Safety and Handling Guide for STL427944
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of the potent FOXM1 inhibitor, STL427944.

This document provides crucial safety and logistical information for the handling and disposal

of STL427944, a potent and selective FOXM1 inhibitor investigated for its potential in

overcoming tumor chemoresistance.[1] Given its pharmacological activity and status as a

research chemical, stringent adherence to safety protocols is mandatory to protect laboratory

personnel and the environment. While a specific Safety Data Sheet (SDS) for STL427944 is

available upon request from vendors, this guide synthesizes general best practices for handling

potent chemical compounds.

Physicochemical Data
A summary of the available quantitative data for STL427944 is presented below.
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Property Value

CAS Number 292028-62-7

Molecular Formula C₂₅H₂₃N₇O₄

Molecular Weight 485.49 g/mol

Solubility Soluble in DMSO

Purity Typically ≥99%

Health Hazard Information
As a potent bioactive compound designed to elicit a pharmacological effect on human cells,

STL427944 should be handled with extreme care.[2] Compounds of this nature, particularly

those used in cancer research, have the potential to be cytotoxic.[3][4] Direct exposure could

lead to undesired health effects.[5] Therefore, minimizing exposure is the primary objective.

Personal Protective Equipment (PPE) and
Engineering Controls
A multi-layered approach to safety, combining engineering controls and personal protective

equipment, is essential. Engineering controls should always be the primary method for

containment.[5]

Recommended PPE
Gloves: Nitrile gloves should be worn at all times when handling STL427944. Consider

double-gloving, especially during weighing and reconstitution procedures.

Eye Protection: ANSI-approved safety glasses with side shields or chemical splash goggles

are mandatory.

Lab Coat: A fully buttoned lab coat, preferably one that is disposable or designated for potent

compound work, must be worn.

Respiratory Protection: When handling the solid form of the compound outside of a certified

chemical fume hood or glove box, a NIOSH-approved respirator is recommended to prevent
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inhalation of airborne particles.

Engineering Controls
Ventilation: All work with solid STL427944 should be conducted in a certified chemical fume

hood, glove box, or other ventilated enclosure to minimize inhalation exposure.[6]

Containment: For procedures with a higher risk of aerosolization, such as weighing or

vortexing, the use of a containment ventilated enclosure (CVE) or an isolator is strongly

advised.[6][7]

Operational and Disposal Plans
A clear, step-by-step plan for the handling and disposal of STL427944 is critical to ensure

safety and compliance.

Experimental Workflow for Handling STL427944
The following diagram outlines the procedural steps for safely handling STL427944 from

receipt to disposal.
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Caption: Workflow for Safe Handling of STL427944.
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Step-by-Step Handling Procedures
Preparation:

Designate a specific area for handling STL427944.

Assemble all necessary equipment and materials, including the compound, solvent

(DMSO), pipettes, tubes, and waste containers.

Don all required PPE as outlined above.

Weighing and Reconstitution:

Perform all weighing and reconstitution steps within a certified chemical fume hood or

other containment device.

To avoid generating dust, handle the solid compound carefully.

Prepare a stock solution by dissolving the weighed compound in the appropriate volume of

DMSO.

Storage:

Store the solid compound and stock solutions as recommended by the supplier, which is

typically at room temperature for the solid form in the continental US.[1]

Clearly label all containers with the compound name, concentration, date, and hazard

information.

Disposal Plan
Solid Waste: All disposable materials that have come into contact with STL427944, including

pipette tips, tubes, and gloves, should be collected in a dedicated, sealed waste container.

Liquid Waste: Unused stock solutions and other liquid waste containing STL427944 should

be collected in a separate, labeled hazardous waste container.
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Disposal: All waste must be disposed of as hazardous chemical waste in accordance with

your institution's and local regulations. Do not dispose of this material down the drain.

By implementing these safety measures and operational plans, researchers can minimize their

risk of exposure and ensure the safe and effective use of STL427944 in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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